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Compound of Interest |

Compound Name: Naphthalene-2-carboximidamide
CAS No.: 5651-14-9
Cat. No.: B1213797
Get Quote
. J

Chemical Class: Aromatic Amidine | Primary Application: Serine Protease Inhibition

Executive Summary

Naphthalene-2-carboximidamide (also known as 2-naphthamidine) is a critical
pharmacophore in medicinal chemistry, serving as a rigid, lipophilic mimic of the arginine side
chain. Its primary utility lies in the inhibition of trypsin-like serine proteases, where the amidine
moiety forms a high-energy salt bridge with the aspartate residue (Asp189) at the base of the
S1 specificity pocket. Beyond its role as a competitive inhibitor, it functions as a foundational
scaffold for the development of potent anticoagulants (e.g., Factor Xa and Thrombin inhibitors)
and urokinase plasminogen activator (uPA) inhibitors. This guide details its physicochemical
properties, synthetic routes, and biological mechanisms.

Physicochemical Profile
Structural & Electronic Properties

The molecule consists of a naphthalene ring system substituted at the C2 position with a
carboximidamide group. The naphthalene core provides a rigid, planar hydrophobic surface,
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while the amidine group acts as a strong base.

Property Data | Description

IUPAC Name Naphthalene-2-carboximidamide

Common Name 2-Naphthamidine

P 5651-14-9 (Free Base); Common salt:
Hydrochloride

Molecular Formula Ci11H10N:2

Molecular Weight 170.21 g/mol (Free Base)

pKa (Conjugate Acid) ~11.0 — 12.0 (Strongly basic)

H-Bond Donors/Acceptors 2 Donors / 1 Acceptor

Topological Polar Surface Area ~50 Az

Solubility & Stability

e Basicity & Salt Formation: The amidine functionality is highly basic due to resonance
stabilization of the protonated amidinium cation. It is almost exclusively handled as a salt
(e.g., hydrochloride or acetate) to ensure water solubility and stability.

» Hydrolytic Instability: In aqueous solution, particularly at basic pH or elevated temperatures,
the amidine group is susceptible to hydrolysis. The reaction proceeds through a tetrahedral
intermediate to yield naphthalene-2-carboxamide (CAS 2243-82-5) and ammonia.

o Solvent Compatibility:
o Free Base:[1] Soluble in DMSO, ethanol, methanol; sparingly soluble in water.

o Hydrochloride Salt: Soluble in water, DMSO, methanol; insoluble in non-polar solvents
(hexane, ether).

Synthetic Pathways: The Pinner Reaction
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The most authoritative method for synthesizing naphthalene-2-carboximidamide is the Pinner
Reaction, which converts a nitrile to an amidine via an imidate intermediate. This two-step
protocol ensures high purity and avoids the formation of triazine byproducts common in direct
addition methods.

Reaction Mechanism

o Acid-Catalyzed Alcoholysis: 2-Naphthonitrile reacts with an alcohol (typically ethanol or
methanol) in the presence of anhydrous HCI gas to form the imidate ester hydrochloride
(Pinner Salt).

o Ammonolysis: Treatment of the Pinner salt with ammonia (alcoholic or anhydrous) displaces
the alkoxide to generate the amidine.

2. NH3 /EtOH 2-Naphthamidine HCI
1. ROH, HCI (gas)

//—EFE’/th/_/_/—V (Target)
2-Naphthonitrile 0°C, Anhydrous p.| Imidate Ester HCI

(C10H7-CN) (Pinner Salt)

[ Naphthalene-2-carboxamide
(Hydrolysis Byproduct)

Click to download full resolution via product page

Figure 1: The Pinner synthesis pathway converting 2-naphthonitrile to 2-naphthamidine,
highlighting the moisture-sensitive imidate intermediate.

Experimental Protocol (Bench Standard)

Reagents: 2-Naphthonitrile (1.0 eq), Anhydrous Methanol (10.0 eq), HCI gas (excess),
Anhydrous Ammonia (excess).

¢ Imidate Formation:

o Dissolve 2-naphthonitrile in anhydrous methanol/ether (1:1 v/v) under an inert atmosphere
(N2).

o Cool the solution to 0°C in an ice bath.
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o Bubble dry HCI gas through the solution for 2—4 hours until saturation. Critical: System
must be strictly anhydrous to prevent hydrolysis to the amide.

o Seal the vessel and store at 4°C for 24—48 hours. The imidate hydrochloride often
precipitates as a white solid.

e Ammonolysis:

[¢]

Filter the imidate salt (if precipitated) or concentrate the solvent in vacuo (if soluble).

[e]

Resuspend the intermediate in anhydrous ethanol saturated with ammonia.

o

Stir at room temperature for 12—-24 hours.

[¢]

Concentrate the solvent and recrystallize the crude solid from ethanol/ether to yield
naphthalene-2-carboximidamide hydrochloride.

Biological Interface: Serine Protease Inhibition

Naphthalene-2-carboximidamide is a classic S1 pocket probe. Its biological activity is defined
by its ability to mimic the positively charged side chains of Arginine (Arg) and Lysine (Lys),
which are the natural substrates for trypsin-like serine proteases.

Mechanism of Action

e S1 Pocket Recognition: The S1 pocket of trypsin-like enzymes (e.g., Trypsin, Thrombin,
Factor Xa, uPA) contains a conserved Aspartate 189 (Asp189) residue at the bottom of a
deep, hydrophobic cleft.

o Salt Bridge Formation: The amidinium group of 2-naphthamidine enters this pocket and
forms a bidentate salt bridge with the carboxylate of Asp189.

e Hydrophobic Interactions: The naphthalene ring creates Van der Waals interactions with the
hydrophobic walls of the S1 pocket (typically residues 190-195 and 214-220), providing
higher affinity than simple benzamidine derivatives due to increased surface area burial.
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Figure 2: Schematic of the molecular interactions between 2-naphthamidine and the S1
specificity pocket of trypsin-like serine proteases.

Selectivity Profile

While potent against trypsin (

typically in the low micromolar range), 2-naphthamidine lacks the extended interactions
required for high selectivity among the "coagulation cascade" proteases (e.g., distinguishing
Thrombin from Factor Xa). It is often used as a fragment lead, where substituents are added to
the naphthalene ring (e.g., at positions 6 or 8) to reach the S2/S3 subsites and improve
selectivity.

Analytical Characterization
Nuclear Magnetic Resonance (NMR)

e 1H NMR (DMSO-ds):

o Amidine Protons: Broad singlets typically appearing between 9.0 — 9.6 ppm. These are
exchangeable with D20.

o Aromatic Protons: A complex multiplet pattern in the 7.5 — 8.5 ppm region, characteristic of
the naphthalene system. The proton at C1 (adjacent to the amidine) often appears as a
singlet slightly downfield due to the electron-withdrawing nature of the amidinium group.
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Mass Spectrometry (MS)

e ESI-MS (+): Dominant peak at [M+H]* = 171.1 m/z.

e Fragmentation: Loss of NHs (17 Da) is a common fragmentation pathway, leading to the
nitrile cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Naphthylamine | C10H9N | CID 7057 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Buy Naphthalene-2-carboxamidine HOAc | 1171591-83-5 [smolecule.com]

3. 2-Naphthalenecarboxamide | CL1H9NO | CID 75245 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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